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Compound Name: Methyl anisate

Cat. No.: B1676427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl anisate, also known as methyl 4-methoxybenzoate, is an organic compound with the

chemical formula C₉H₁₀O₃. It is the methyl ester of p-anisic acid.[1] This white crystalline solid

possesses a characteristic sweet, floral, and anise-like odor.[2][3] Found naturally in star anise,

methyl anisate is utilized in the fragrance and food industries and serves as a valuable

intermediate in organic synthesis, particularly in the development of pharmaceuticals.[1][4] This

technical guide provides an in-depth overview of the physicochemical properties of methyl
anisate, complete with experimental protocols and data presented for ease of reference by

researchers and professionals in drug development.

Physicochemical Properties
The fundamental physicochemical properties of methyl anisate are summarized in the tables

below, providing a consolidated resource for laboratory and development work.

Table 1: General and Physical Properties of Methyl
Anisate
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Property Value Source(s)

Molecular Formula C₉H₁₀O₃ [2]

Molecular Weight 166.17 g/mol [2]

Appearance White crystalline solid [2]

Odor Sweet, floral, anise-like [2][3]

Melting Point 47-51 °C [4]

Boiling Point 244-245 °C at 760 mmHg [2][4]

Density 1.1708 g/cm³ (rough estimate) [4]

Flash Point >110 °C (>230 °F) [4][5]

LogP (Octanol-Water Partition

Coefficient)
2.27 [2]

Table 2: Solubility Profile of Methyl Anisate
Solvent Solubility Source(s)

Water
0.643 mg/mL at 20 °C (very

slightly soluble)
[2]

Ethanol Soluble [2]

Chloroform Soluble [4]

Methanol Slightly soluble [4]

Organic Solvents/Oils Soluble [2]

Table 3: Spectroscopic Data of Methyl Anisate
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Spectroscopic Technique
Key Data and
Observations

Source(s)

¹H NMR (Proton Nuclear

Magnetic Resonance)

Spectra show characteristic

peaks for aromatic and

methoxy protons.

[6][7]

¹³C NMR (Carbon-13 Nuclear

Magnetic Resonance)

Spectra display distinct signals

for the carbonyl, aromatic, and

methoxy carbons.

[8][9]

FTIR (Fourier-Transform

Infrared Spectroscopy)

The spectrum exhibits

prominent absorption bands

corresponding to C=O (ester),

C-O, and aromatic C-H bonds.

[10][11][12]

Mass Spectrometry (MS)

The mass spectrum shows a

molecular ion peak and

characteristic fragmentation

patterns.

[13]

Experimental Protocols
Detailed methodologies for key experiments related to the synthesis and characterization of

methyl anisate are provided below.

Synthesis of Methyl Anisate via Fischer Esterification
Methyl anisate can be synthesized through the Fischer esterification of p-anisic acid with

methanol, using a strong acid catalyst.[1][4]

Materials:

p-Anisic acid

Methanol (anhydrous)

Concentrated sulfuric acid (catalyst)
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Sodium bicarbonate solution (5%)

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Separatory funnel

Beakers and Erlenmeyer flasks

Heating mantle

Rotary evaporator

Procedure:

In a round-bottom flask, combine p-anisic acid and an excess of methanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Attach a reflux condenser and heat the mixture to reflux using a heating mantle for several

hours to allow the reaction to reach equilibrium.

After reflux, allow the mixture to cool to room temperature.

Transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with water and then with a 5% sodium bicarbonate

solution to neutralize the acidic catalyst and any unreacted p-anisic acid.

Wash again with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Remove the excess methanol using a rotary evaporator.
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The resulting crude methyl anisate can be further purified by distillation or recrystallization

from a suitable solvent like ethanol.[4]

Determination of Melting Point
The melting point of methyl anisate can be determined using a standard melting point

apparatus.[14][15]

Materials:

Purified methyl anisate

Capillary tubes

Melting point apparatus (e.g., Mel-Temp)

Procedure:

Ensure the methyl anisate sample is dry and finely powdered.

Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block at a moderate rate initially.

As the temperature approaches the expected melting point of methyl anisate (around 47-51

°C), reduce the heating rate to approximately 1-2 °C per minute to ensure accurate

determination.

Record the temperature at which the first liquid appears (onset of melting) and the

temperature at which the entire sample becomes liquid (completion of melting). This range

represents the melting point.

Spectroscopic Characterization
¹H and ¹³C NMR Spectroscopy

Sample Preparation:
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Dissolve a small amount of purified methyl anisate (typically 5-25 mg) in a deuterated

solvent (e.g., CDCl₃) in an NMR tube.

Instrumental Analysis:

Acquire the ¹H and ¹³C NMR spectra using a standard NMR spectrometer (e.g., a 400 MHz

instrument).[16]

Process the acquired data (Fourier transformation, phase correction, and baseline

correction).

Analyze the chemical shifts, integration (for ¹H NMR), and coupling patterns to confirm the

structure of methyl anisate.

FTIR Spectroscopy

Sample Preparation:

For a solid sample, the Attenuated Total Reflectance (ATR) technique is convenient. Place a

small amount of the methyl anisate powder directly on the ATR crystal.

Alternatively, prepare a KBr pellet by grinding a small amount of the sample with dry

potassium bromide and pressing it into a transparent disk.

Instrumental Analysis:

Record the infrared spectrum over the standard range (e.g., 4000-400 cm⁻¹).

Identify the characteristic absorption bands for the functional groups present in methyl
anisate, such as the ester carbonyl stretch, C-O stretches, and aromatic ring vibrations.[17]

Mass Spectrometry

Sample Introduction:

For a volatile compound like methyl anisate, Gas Chromatography-Mass Spectrometry

(GC-MS) is a suitable technique.[2] Dissolve a small amount of the sample in a volatile

organic solvent.
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Inject the solution into the GC, where it will be vaporized and separated from any impurities.

Instrumental Analysis:

The separated components from the GC elute into the mass spectrometer.

Acquire the mass spectrum, typically using Electron Ionization (EI).

Analyze the resulting spectrum for the molecular ion peak (M⁺) and the fragmentation

pattern to confirm the molecular weight and structure of methyl anisate.
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Caption: Workflow for the synthesis of methyl anisate.
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Caption: Workflow for melting point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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